N-(3-aminobutyl)naphthalene-2-sulfonamide

• IUPAC Name: N-(3-aminobutyl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C14H18N2O2S/c1-11(15)8-9-16-19(17,18)14-7-6-12-4-2-3-5-13(12)10-14/h2-7,10-11,16H,8-9,15H2,1H3
• InChI Key: AEESVMGFRXWKMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNS(=O)(=O)C1=CC2=CC=CC=C2C=C1)N
• Molecular Formula: C14H18N2O2S
• Molecular Weight: 278.37 g/mol

Description

N-(3-aminobutyl)naphthalene-2-sulfonamide is a chemical compound that has shown promising results in scientific research applications. It is commonly known as ABS-NH2 and belongs to the class of sulfonamide compounds. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of N-(3-aminobutyl)naphthalene-2-sulfonamide is not fully understood. However, it is believed that the compound interacts with cellular targets, such as enzymes and receptors, leading to the inhibition of their activity. ABS-NH2 has been shown to inhibit the growth of various bacterial and fungal strains by disrupting their cell membrane integrity. It has also been reported to induce apoptosis and inhibit cell proliferation in cancer cells.
Biochemical and Physiological Effects:
N-(3-aminobutyl)naphthalene-2-sulfonamide has been shown to have various biochemical and physiological effects. It has been reported to induce the production of reactive oxygen species (ROS) in bacterial and fungal cells, leading to oxidative stress and cell death. ABS-NH2 has also been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase. In cancer cells, it has been reported to induce DNA damage and inhibit the activity of matrix metalloproteinases (MMPs), which are involved in tumor invasion and metastasis.

Advantages and Limitations for Lab Experiments

N-(3-aminobutyl)naphthalene-2-sulfonamide has several advantages for lab experiments. It is a stable and easily synthesized compound that can be used in various biological assays. ABS-NH2 has been shown to have a high selectivity towards certain targets, such as metal ions and enzymes. However, there are also some limitations to its use in lab experiments. ABS-NH2 is a relatively new compound, and its mechanism of action is not fully understood. Further studies are needed to determine its toxicity and potential side effects.

Future Directions

There are several future directions for the research on N-(3-aminobutyl)naphthalene-2-sulfonamide. One potential area of research is the development of new fluorescent probes based on ABS-NH2 for the detection of metal ions in biological systems. Another area of research is the investigation of its potential as a therapeutic agent for the treatment of bacterial and fungal infections and cancer. Additionally, the development of new synthetic methods for ABS-NH2 and its derivatives could lead to the discovery of new compounds with improved biological activities.

Synthesis Methods

The synthesis of N-(3-aminobutyl)naphthalene-2-sulfonamide has been achieved using various methods. One of the most common methods involves the reaction of 2-naphthylamine with 3-aminobutylsulfonamide in the presence of a catalyst. The reaction proceeds under mild conditions and results in the formation of ABS-NH2 with a high yield. Other methods involve the use of different catalysts and reaction conditions, such as microwave-assisted synthesis and solvent-free synthesis.

Scientific Research Applications

N-(3-aminobutyl)naphthalene-2-sulfonamide has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including antibacterial, antifungal, and anticancer properties. ABS-NH2 has also been investigated for its potential as a fluorescent probe for the detection of metal ions in biological systems. Additionally, it has been used as a ligand for the development of metal-organic frameworks (MOFs) with potential applications in gas storage, separation, and catalysis.